Cas no 828911-09-7 ((3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 828911-09-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5045206
• Update Time: 2025-05-22

(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• (3-pyridin-2-yl-1H-pyrazol-5-yl)methanol
• (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol

• Inchi： 1S/C9H9N3O/c13-6-7-5-9(12-11-7)8-3-1-2-4-10-8/h1-5,13H,6H2,(H,11,12)
• InChI Key： YPPDMOMWIGRYKH-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=CC=CN=2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 0
• Topological Polar Surface Area: 61.8

Additional information on (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol

Research Briefing on (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol (CAS: 828911-09-7) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol (CAS: 828911-09-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic scaffold, featuring both pyridine and pyrazole moieties, has demonstrated versatile applications in medicinal chemistry, particularly as a building block for the development of novel therapeutic agents. The compound's unique structural characteristics, including its ability to form hydrogen bonds and participate in metal coordination, make it a valuable intermediate in drug discovery programs targeting various diseases.

Recent studies have highlighted the potential of (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol in the design of kinase inhibitors, with particular emphasis on its role in modulating protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a core structure for developing selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The researchers attributed this activity to the compound's optimal spatial arrangement of pharmacophores, which allows for efficient binding to the ATP-binding site of the kinase.

The synthetic versatility of 828911-09-7 has been further explored in several recent publications. A notable advancement comes from a 2024 Nature Communications paper describing an efficient one-pot synthesis method that improves yield and purity while reducing environmental impact. This methodological breakthrough has significant implications for scaling up production, addressing one of the key challenges in translating this compound from research to clinical applications. The paper also reports novel derivatives with enhanced pharmacokinetic properties, particularly in terms of oral bioavailability.

In the realm of chemical biology, (3-(Pyridin-2-yl)-1H-pyrazol-5-yl)methanol has found applications as a versatile linker for PROTAC (proteolysis targeting chimera) development. A recent ACS Chemical Biology study (2024) detailed its use in creating bifunctional molecules that effectively degrade oncogenic proteins. The hydroxymethyl group serves as an ideal attachment point for E3 ligase ligands, while the pyridine-pyrazole core maintains target protein binding affinity. This dual functionality has opened new avenues for targeted protein degradation strategies in cancer therapy.

Ongoing research continues to uncover new dimensions of this compound's potential. Current clinical trials (Phase I/II) are investigating derivatives of 828911-09-7 as potential treatments for inflammatory diseases and certain cancers. Preliminary results suggest favorable safety profiles and promising efficacy, particularly in cases resistant to existing therapies. As the field progresses, we anticipate seeing more applications of this scaffold in addressing unmet medical needs, supported by its demonstrated versatility and the growing body of research validating its therapeutic potential.